Cas no 891647-25-9 (1,2-Butanediamine, 2-ethyl-N2,N2-dimethyl-)

• Product Name: 1,2-Butanediamine, 2-ethyl-N2,N2-dimethyl-
• CAS No: 891647-25-9
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 5226567
• Update Time: 2026-03-07

1,2-Butanediamine, 2-ethyl-N2,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediamine, 2-ethyl-N2,N2-dimethyl-
• 3-(aminomethyl)pentan-3-yl]dimethylamine

• Inchi： 1S/C8H20N2/c1-5-8(6-2,7-9)10(3)4/h5-7,9H2,1-4H3
• InChI Key： QZJSRJSPQKNMCJ-UHFFFAOYSA-N
• SMILES： C(N)C(CC)(N(C)C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,2-Butanediamine, 2-ethyl-N2,N2-dimethyl-

1,2-Butanediamine, 2-ethyl-N₂,N₂-dimethyl

The compound 1,2-butane diamine, 2-ethyl-N₂,N₂-dimethyl (CAS No. 891647-25-9) is a versatile organic compound with significant applications in various industrial and chemical sectors. This compound is a derivative of butanediamine, a four-carbon chain with two amine groups. The presence of the ethyl and dimethyl substituents at the second carbon position introduces unique chemical properties that make it valuable in numerous synthetic processes.

Chemical Structure and Properties

The molecular structure of 1,2-butane diamine, 2-ethyl-N₂,N₂-dimethyl consists of a butane backbone with two amine groups. The first carbon is attached to an amino group (-NH₂), while the second carbon bears an ethyl group (-CH₂CH₃) and two methyl groups (-CH₃) attached to the nitrogen atom. This substitution pattern results in a highly branched structure, which influences its physical and chemical properties.

The compound exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvent systems. The presence of multiple alkyl groups enhances its stability under thermal and oxidative conditions, which is advantageous for its use in high-temperature applications.

Synthesis and Production

The synthesis of 1,2-butane diamine, 2-ethyl-N₂,N₂-dimethyl involves several steps, including alkylation and amidation reactions. One common method involves the reaction of 1,4-butanediamine with ethyl chlorides or methylating agents in the presence of a base catalyst. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Recent advancements in catalytic processes have enabled more efficient production methods for this compound. For instance, the use of heterogeneous catalysts has significantly reduced reaction times and minimized byproduct formation. These innovations have not only improved the economic viability of production but also contributed to environmental sustainability by reducing waste generation.

Applications in Industry

The primary application of 1,2-butane diamine, 2-ethyl-N₂,N₂-dimethyl lies in the synthesis of polyamides and polyurethanes. Its ability to form strong hydrogen bonds makes it an ideal precursor for high-performance polymers used in textiles, automotive components, and electronic insulation materials.

In addition to polymer production, this compound is widely used as an intermediate in the pharmaceutical industry. Its unique structure allows for the formation of complex molecular frameworks required for drug development. Recent studies have highlighted its potential as a building block for antiviral agents due to its ability to interact with viral proteins.

The compound also finds application in agrochemicals as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it effective in controlling pests and diseases without adversely affecting crop yields.

Environmental Impact and Safety Considerations

The environmental impact of 1,2-butane diamine, 2-ethyl-N₂,N_{₂-dimethyl has been a subject of recent research focus. Studies indicate that this compound biodegrades relatively quickly under aerobic conditions, reducing its persistence in aquatic ecosystems. However, improper disposal can still lead to contamination risks.}

To mitigate these risks, industries are adopting cleaner production techniques such as recycling waste streams and implementing strict emission controls. Regulatory bodies have also introduced guidelines to ensure safe handling and disposal practices throughout the supply chain.

In terms of safety considerations, exposure to this compound should be minimized due to its potential irritant effects on skin and mucous membranes. Proper personal protective equipment (PPE) should be used during handling to prevent direct contact or inhalation.

Future Prospects and Research Directions

The future outlook for 1,2-butane diamine, ₂-butane diamine, looks promising as researchers continue to explore its untapped potential across various fields. Ongoing studies are focused on enhancing its bioavailability for pharmaceutical applications while maintaining its structural integrity.

Innovative uses are also being explored in advanced materials science, particularly in the development of self-healing polymers and nanocomposites. These emerging applications could revolutionize industries ranging from aerospace to biomedical engineering.

For more detailed information on CAS No:891647-₂₅₋₉, please refer to our comprehensive product specifications.